Cas no 62176-16-3 (5-Bromo-2-isopropoxybenzoic Acid)

• Product Name: 5-Bromo-2-isopropoxybenzoic Acid
• CAS No: 62176-16-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 455456
• PubChem ID: 4350240
• Update Time: 2025-06-15

5-Bromo-2-isopropoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(1-methylethoxy)-
• 5-bromo-2-propan-2-yloxybenzoic acid
• 5-bromo-2-isopropoxybenzoic acid
• 5-bromo-2-(propan-2-yloxy)benzoic acid
• CS-0204675
• MFCD02729208
• DTXSID40402241
• VS-04279
• 5-bromo-2-isopropoxybenzoicacid
• AKOS000319475
• 62176-16-3
• 5-Bromo-2-isopropoxybenzoic Acid

• Inchi： 1S/C10H11BrO3/c1-6(2)14-9-4-3-7(11)5-8(9)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： KFUGUFQWYMSJBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OC(C)C

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 349.1±27.0 °C at 760 mmHg
• Flash Point: 164.9±23.7 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-2-isopropoxybenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-2-isopropoxybenzoic Acid

Comprehensive Overview of 5-Bromo-2-isopropoxybenzoic Acid (CAS No. 62176-16-3): Properties, Applications, and Industry Insights

5-Bromo-2-isopropoxybenzoic Acid (CAS No. 62176-16-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical formulations, and advanced material science. This brominated benzoic acid derivative features a unique molecular structure, combining a carboxylic acid functional group with an isopropoxy substituent, making it a valuable intermediate in modern chemical research. The compound's CAS registry number 62176-16-3 serves as a critical identifier for researchers sourcing high-purity reagents for targeted synthesis.

In recent years, the demand for halogenated aromatic compounds like 5-Bromo-2-isopropoxybenzoic Acid has surged due to their role in developing novel API intermediates (Active Pharmaceutical Ingredients). Pharmaceutical innovators frequently search for "brominated benzoic acid derivatives in drug discovery" or "CAS 62176-16-3 supplier for medicinal chemistry," reflecting industry interest in this compound's potential. Its structural features enable precise modifications in structure-activity relationship (SAR) studies, particularly for designing non-steroidal anti-inflammatory drug (NSAID) analogs.

The compound's physicochemical properties contribute to its utility. With a molecular formula of C₁₀H₁₁BrO₃ and average purity levels exceeding 97%, 5-Bromo-2-isopropoxybenzoic Acid typically appears as a white to off-white crystalline powder. Its moderate solubility in polar organic solvents (e.g., DMSO, methanol) but limited water solubility makes it particularly suitable for organic phase reactions. Analytical chemists often investigate "HPLC methods for 5-Bromo-2-isopropoxybenzoic Acid analysis" or "62176-16-3 spectroscopic characterization" to ensure quality control in synthetic workflows.

Emerging applications in agrochemical research have expanded the compound's market relevance. As agricultural scientists explore "new herbicidal benzoic acid derivatives," CAS 62176-16-3 serves as a strategic building block for developing plant growth regulators and selective herbicides. The isopropoxy group enhances lipid solubility, potentially improving foliar absorption in crop protection formulations. Recent patent literature reveals growing interest in this compound's derivatives for sustainable pesticide development.

From a synthetic chemistry perspective, 5-Bromo-2-isopropoxybenzoic Acid offers multiple reactive sites for functionalization. The bromine atom at the 5-position facilitates cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the carboxylic acid enables amide bond formation or esterification. These characteristics explain why search queries like "palladium-catalyzed reactions with 62176-16-3" or "optimizing yields in 5-Bromo-2-isopropoxybenzoic Acid derivatization" frequently appear in chemical database analytics.

Quality standards and regulatory compliance significantly influence procurement decisions for CAS 62176-16-3. Reputable suppliers provide detailed certificates of analysis (CoA) including HPLC purity, residual solvent levels, and heavy metal content documentation. Laboratory managers increasingly prioritize "GMP-grade 5-Bromo-2-isopropoxybenzoic Acid" and "62176-16-3 with full spectroscopic data" when sourcing materials for regulated applications. The compound's stability profile under standard storage conditions (typically 2-8°C in airtight containers) further enhances its practicality.

Environmental and green chemistry considerations are reshaping how researchers utilize brominated aromatic compounds. While 5-Bromo-2-isopropoxybenzoic Acid doesn't fall under hazardous material classifications, innovative approaches like "catalytic bromination methods for 62176-16-3 synthesis" or "solvent-free derivatization of 5-Bromo-2-isopropoxybenzoic Acid" reflect the industry's shift toward sustainable synthetic protocols. Life cycle assessment studies of such intermediates are becoming crucial for pharmaceutical green chemistry initiatives.

The global market for fine chemical intermediates like CAS 62176-16-3 continues evolving with regional supply chain dynamics. Procurement specialists monitor "5-Bromo-2-isopropoxybenzoic Acid price trends" and "reliable Asian/European suppliers of 62176-16-3" to optimize sourcing strategies. With increasing custom synthesis demand, manufacturers are developing scale-up processes for this compound while maintaining stringent quality control standards throughout kilogram-scale production.

Advanced analytical techniques have enhanced understanding of 5-Bromo-2-isopropoxybenzoic Acid's molecular characteristics. Contemporary research employs X-ray crystallography to determine its solid-state structure, while DFT calculations (Density Functional Theory) model its electronic properties. These developments address frequent researcher inquiries about "molecular docking studies with 62176-16-3" or "computational chemistry approaches to 5-Bromo-2-isopropoxybenzoic Acid derivatives," particularly in computer-aided drug design applications.

Looking forward, 5-Bromo-2-isopropoxybenzoic Acid (CAS No. 62176-16-3) maintains its importance as a multifunctional synthetic building block. Its balanced reactivity profile, coupled with expanding applications in bioconjugation chemistry and material science, ensures ongoing relevance. As synthetic methodologies advance and high-throughput screening technologies evolve, this compound will likely play increasingly significant roles in developing next-generation specialty chemicals across multiple industries.